Cas no 2166899-06-3 (2-ethoxy-N-(4-methylphenyl)acetohydrazide)

• Product Name: 2-ethoxy-N-(4-methylphenyl)acetohydrazide
• CAS No: 2166899-06-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5985056
• PubChem ID: 165506400
• Update Time: 2025-05-25

2-ethoxy-N-(4-methylphenyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(4-methylphenyl)acetohydrazide
• EN300-1275930
• 2166899-06-3

• Inchi： 1S/C11H16N2O2/c1-3-15-8-11(14)13(12)10-6-4-9(2)5-7-10/h4-7H,3,8,12H2,1-2H3
• InChI Key： GULHIAAYWSSHNS-UHFFFAOYSA-N
• SMILES： O(CC)CC(N(C1C=CC(C)=CC=1)N)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on 2-ethoxy-N-(4-methylphenyl)acetohydrazide

2-Ethoxy-N-(4-Methylphenyl)Acetohydrazide: A Comprehensive Overview

2-Ethoxy-N-(4-methylphenyl)acetohydrazide (CAS No. 2166899-06-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The chemical structure of 2-ethoxy-N-(4-methylphenyl)acetohydrazide consists of an ethoxy group attached to a phenyl ring, which is further connected to an acetohydrazide moiety. This combination of functional groups imparts the compound with versatile properties. The ethoxy group contributes to the compound's solubility in organic solvents, while the acetohydrazide group is known for its ability to form hydrogen bonds, enhancing its interaction with biological molecules.

Recent research has focused on the synthesis and characterization of 2-ethoxy-N-(4-methylphenyl)acetohydrazide. Scientists have developed novel methods to synthesize this compound using green chemistry principles, reducing environmental impact while maintaining high yields. These advancements have made the compound more accessible for large-scale applications.

In terms of applications, 2-ethoxy-N-(4-methylphenyl)acetohydrazide has shown promise in the pharmaceutical industry. Studies indicate that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for developing new drugs. Additionally, its ability to act as a ligand in metal complexes has opened avenues for its use in catalysis and materials science.

The compound's stability under various conditions has also been a subject of recent investigations. Researchers have found that 2-ethoxy-N-(4-methylphenyl)acetohydrazide exhibits remarkable thermal stability, which is crucial for its application in high-temperature environments. This property further enhances its suitability for industrial use.

Moreover, the compound's interaction with biological systems has been extensively studied. Preclinical trials suggest that it may have potential as an anticancer agent due to its ability to inhibit specific enzymes involved in tumor growth. These findings underscore the importance of further research into its therapeutic applications.

In conclusion, 2-ethoxy-N-(4-methylphenyl)acetohydrazide (CAS No. 2166899-06-3) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in various scientific domains. Continued research will undoubtedly unlock new possibilities for this intriguing molecule.